Cas no 2228854-08-6 (3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid
• CAS No: 2228854-08-6
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 6093652
• PubChem ID: 165827407
• Update Time: 2025-10-29

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid
• EN300-1901951
• 3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-1,2-oxazole-5-carboxylic acid
• 2228854-08-6

• Inchi： 1S/C13H18N2O6/c1-13(2,3)20-12(18)15-4-5-19-7-9(15)8-6-10(11(16)17)21-14-8/h6,9H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key： KPQHHWALKZDKDY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2C=C(C(=O)O)ON=2)C1

Computed Properties

• Exact Mass: 298.11648630g/mol
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid

Introduction to 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 2228854-08-6)

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 2228854-08-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butoxy carbonyl group and a morpholine moiety, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery.

The tert-butoxy carbonyl group (Boc group) is a well-established protecting group in organic synthesis, commonly used to shield carboxylic acids during various chemical reactions. Its stability under a wide range of conditions makes it an ideal choice for multi-step synthetic pathways. In contrast, the morpholine moiety is a heterocyclic compound that has been extensively studied for its pharmacological properties. Morpholine derivatives are known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and antimicrobial effects. The integration of these functional groups into the 1,2-oxazole core of the compound enhances its potential as a pharmacophore.

The 1,2-oxazole ring itself is a five-membered heterocycle containing two oxygen atoms. Oxazole derivatives have been widely explored in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the carboxylic acid group at the 5-position further expands the synthetic possibilities and allows for further derivatization into various pharmacologically active compounds.

In recent years, there has been growing interest in developing novel therapeutic agents based on oxazole scaffolds. Studies have demonstrated that oxazole derivatives can modulate various biological pathways, making them promising candidates for treating a range of diseases. For instance, research has shown that certain oxazole compounds exhibit inhibitory activity against specific enzymes involved in cancer cell proliferation and inflammation. The structural features of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid make it an intriguing candidate for further investigation in this context.

The synthesis of this compound involves a series of well-established organic reactions, including condensation reactions to form the oxazole ring and protection-deprotection strategies to handle the carboxylic acid functionality. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound, making it more accessible for downstream applications.

One of the key advantages of using 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid in drug discovery is its versatility as a building block. The presence of multiple reactive sites allows for the introduction of additional functional groups through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of more complex molecular structures.

Recent studies have also highlighted the potential of this compound in developing novel antimicrobial agents. The combination of the morpholine moiety and the 1,2-oxazole core has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This makes it an attractive candidate for addressing rising concerns about antibiotic resistance.

Furthermore, computational modeling studies have been employed to explore the binding interactions between this compound and potential biological targets. These studies have provided valuable insights into how the structural features of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid interact with proteins and enzymes at a molecular level. This information has been crucial in guiding the design of more potent and selective drug candidates.

The pharmaceutical industry has recognized the importance of investing in research and development programs focused on novel heterocyclic compounds like 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid. Companies are increasingly collaborating with academic institutions and biotech firms to explore new therapeutic avenues based on these compounds. The growing interest in oxazole derivatives underscores their potential as future therapeutics for various diseases.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 2228854-08-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.